3-fluoro-N-(2-{[4-nitro-2-(trifluoromethyl)phenyl]amino}ethyl)benzamide

• IUPAC Name: 3-fluoro-N-[2-[4-nitro-2-(trifluoromethyl)anilino]ethyl]benzamide
• InChI: InChI=1S/C16H13F4N3O3/c17-11-3-1-2-10(8-11)15(24)22-7-6-21-14-5-4-12(23(25)26)9-13(14)16(18,19)20/h1-5,8-9,21H,6-7H2,(H,22,24)
• InChI Key: OTBJFCLEOZKIOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NCCNC2=C(C=C(C=C2)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C16H13F4N3O3
• Molecular Weight: 371.29 g/mol

Description

The compound “3-fluoro-N-(2-{[4-nitro-2-(trifluoromethyl)phenyl]amino}ethyl)benzamide” is a complex organic molecule. It contains several functional groups including a benzamide group, a nitro group, and multiple fluorine atoms. These functional groups could potentially confer a variety of chemical properties to the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the benzamide group could be introduced through a reaction with an amine and a carboxylic acid or acyl chloride. The nitro group could be introduced through a nitration reaction. The fluorine atoms could be introduced through a halogenation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzamide group suggests a planar structure around this part of the molecule. The nitro group is also planar and is likely to contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the benzamide group could undergo hydrolysis to produce an amine and a carboxylic acid. The nitro group could be reduced to an amine group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzamide and nitro groups could increase its polarity, potentially making it more soluble in polar solvents. The fluorine atoms could also influence its properties, as fluorine is highly electronegative.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. For example, compounds containing nitro groups can be explosive under certain conditions. Additionally, compounds containing fluorine can be hazardous, as fluorine is highly reactive.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it is intended to be used as a drug, future research could focus on optimizing its structure to improve its efficacy and reduce its side effects.